Cas no 2138422-25-8 ((Butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine)
(Butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine Chemical and Physical Properties
Names and Identifiers
-
- EN300-740689
- (butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine
- 2138422-25-8
- (Butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine
-
- Inchi: 1S/C10H18N2O2S/c1-5-7(2)11-6-8-9(13-3)12-15-10(8)14-4/h7,11H,5-6H2,1-4H3
- InChI Key: KOBFMUUUKVLXNG-UHFFFAOYSA-N
- SMILES: S1C(=C(C(=N1)OC)CNC(C)CC)OC
Computed Properties
- Exact Mass: 230.10889899g/mol
- Monoisotopic Mass: 230.10889899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 183
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 71.6Ų
(Butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-740689-0.05g |
(butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine |
2138422-25-8 | 95.0% | 0.05g |
$647.0 | 2025-03-11 | |
| Enamine | EN300-740689-0.1g |
(butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine |
2138422-25-8 | 95.0% | 0.1g |
$678.0 | 2025-03-11 | |
| Enamine | EN300-740689-0.25g |
(butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine |
2138422-25-8 | 95.0% | 0.25g |
$708.0 | 2025-03-11 | |
| Enamine | EN300-740689-0.5g |
(butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine |
2138422-25-8 | 95.0% | 0.5g |
$739.0 | 2025-03-11 | |
| Enamine | EN300-740689-1.0g |
(butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine |
2138422-25-8 | 95.0% | 1.0g |
$770.0 | 2025-03-11 | |
| Enamine | EN300-740689-2.5g |
(butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine |
2138422-25-8 | 95.0% | 2.5g |
$1509.0 | 2025-03-11 | |
| Enamine | EN300-740689-5.0g |
(butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine |
2138422-25-8 | 95.0% | 5.0g |
$2235.0 | 2025-03-11 | |
| Enamine | EN300-740689-10.0g |
(butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine |
2138422-25-8 | 95.0% | 10.0g |
$3315.0 | 2025-03-11 |
(Butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine Related Literature
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
Additional information on (Butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine
Comprehensive Overview of (Butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine (CAS No. 2138422-25-8)
(Butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine (CAS No. 2138422-25-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and utility in pharmaceutical and agrochemical research. The presence of both dimethoxy and butan-2-yl groups in its structure makes it a versatile intermediate for further chemical modifications.
The molecular formula of (Butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine is C10H18N2O2S, with a molecular weight of approximately 230.33 g/mol. Its structure features a thiazole ring substituted with two methoxy groups and an amine functional group linked to a butan-2-yl chain. This configuration imparts unique physicochemical properties, such as moderate solubility in organic solvents and stability under standard laboratory conditions. Researchers have explored its potential as a building block for more complex molecules, particularly in the development of novel heterocyclic compounds.
One of the most intriguing aspects of (Butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine is its potential role in drug discovery. Thiazole derivatives are widely studied for their pharmacological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The dimethoxy-thiazole moiety in this compound could serve as a key pharmacophore in designing new therapeutic agents. Recent studies have highlighted the importance of such structures in targeting specific enzymes or receptors, making this compound a valuable candidate for further investigation.
In addition to pharmaceutical applications, (Butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine has potential uses in agrochemical research. Thiazole-based compounds are known to exhibit herbicidal and insecticidal activities, and this derivative could be explored for its efficacy in crop protection. The butan-2-yl chain may enhance the lipophilicity of the molecule, improving its absorption and distribution in biological systems. Such properties are critical for developing next-generation agrochemicals with improved efficacy and environmental safety.
The synthesis of (Butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine typically involves multi-step organic reactions, starting from readily available precursors. Key steps may include the formation of the thiazole ring, followed by functional group transformations to introduce the dimethoxy and amine moieties. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's suitability for further applications. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, are employed to confirm its structure and purity.
From a commercial perspective, the demand for (Butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine is expected to grow, driven by its potential in pharmaceutical and agrochemical industries. Suppliers and manufacturers are increasingly focusing on scalable synthesis methods to meet the needs of research institutions and industrial clients. The compound's CAS No. 2138422-25-8 serves as a unique identifier, facilitating its procurement and regulatory compliance in global markets.
Safety and handling of (Butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine are paramount considerations for researchers and industrial users. While it is not classified as a hazardous material, standard laboratory precautions, such as the use of personal protective equipment (PPE) and proper ventilation, are recommended. Material Safety Data Sheets (MSDS) provide detailed guidelines for its storage, handling, and disposal, ensuring safe practices in all applications.
In conclusion, (Butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine (CAS No. 2138422-25-8) represents a promising compound with broad potential in drug discovery, agrochemical development, and chemical research. Its unique structural features and versatile applications make it a valuable asset for scientists and industries alike. As research continues to uncover new uses for this compound, its significance in the field of heterocyclic chemistry is expected to rise, paving the way for innovative solutions in healthcare and agriculture.
2138422-25-8 ((Butan-2-yl)[(dimethoxy-1,2-thiazol-4-yl)methyl]amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)